![molecular formula C17H21N5O2 B2694096 6-(4-methylphenyl)-3-(piperazin-1-ylcarbonyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine CAS No. 1984092-05-8](/img/structure/B2694096.png)
6-(4-methylphenyl)-3-(piperazin-1-ylcarbonyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “6-(4-methylphenyl)-3-(piperazin-1-ylcarbonyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine” is a complex organic molecule. It contains a triazolo[5,1-c][1,4]oxazine ring, which is a type of heterocyclic compound. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the triazolo[5,1-c][1,4]oxazine ring. The presence of nitrogen atoms in the ring structure would make it a heterocyclic compound .Chemical Reactions Analysis
The chemical reactions of this compound would largely depend on the functional groups present in the molecule. The presence of the triazolo and oxazine rings could potentially make it reactive towards electrophiles and nucleophiles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as the size and shape of the molecule, the functional groups present, and the overall charge distribution would all influence its properties .Scientific Research Applications
Energetic Materials
The design and synthesis of high-energy and high-safety energetic compounds are critical for researchers in the field of energetic materials. A recent study explored a new series of energetic compounds by assembling C–NO₂, gem-dinitro, and C–NH₂ or N → O with a [1,2,4]triazolo[5,1-c][1,2,4]triazine-fused ring. The resulting compounds (designated as 6–13) exhibited a good balance between energy and safety. Notably:
Antiviral Research
Fragments of the [1,2,4]triazolo[5,1-c][1,2,4]triazine scaffold have been found in compounds with antiviral properties. For instance, Riamilovir (Triazavirin®), which contains a similar core structure, exhibits activity against SARS-CoV-2 (COVID-19) virus . While the specific compound may not have been directly studied for antiviral effects, its structural features could inspire further investigations in this area.
Environmental Chemistry
Considering the increasing focus on environmental sustainability, researchers might explore the compound’s fate in the environment, its biodegradability, and potential ecological impacts. Environmental risk assessments could guide its safe handling and disposal.
Future Directions
properties
IUPAC Name |
[6-(4-methylphenyl)-6,7-dihydro-4H-triazolo[5,1-c][1,4]oxazin-3-yl]-piperazin-1-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O2/c1-12-2-4-13(5-3-12)15-10-22-14(11-24-15)16(19-20-22)17(23)21-8-6-18-7-9-21/h2-5,15,18H,6-11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SUORXYFKLKOSAA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CN3C(=C(N=N3)C(=O)N4CCNCC4)CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-(4-methylphenyl)-3-(piperazin-1-ylcarbonyl)-6,7-dihydro-4H-[1,2,3]triazolo[5,1-c][1,4]oxazine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.